Propineb-d3 (Technical grade)

Specification

• Molecular Formula: C₅H₅D₃N₂S₄Zn
• Molecular Weight: 292.79

Introduction

Chemical Identity and Structure

Propineb-d3 is characterized by the substitution of three hydrogen atoms with deuterium in the propylene chain of the parent compound. This modification maintains the fungicidal properties while providing a distinct isotopic signature useful for scientific research.

Basic Chemical Information

Propineb-d3 has the following key chemical identifiers:

Parameter	Information
Molecular Formula	C₅H₅D₃N₂S₄Zn
Molecular Weight	292.79 g/mol
CAS Number	Not assigned specifically for deuterated variant
Alternate CAS (unlabeled)	12071-83-9

The chemical structure maintains the essential zinc dithiocarbamate backbone with deuterium substitution in the propylene chain.

Chemical Nomenclature

The compound is known by several chemical names and synonyms in scientific literature:

• [(1-Methyl-1,2-ethanediyl-d3)bis[carbamodithioato]]zinc

• [[2-[(Dithiocarboxy)amino]-1-methylethyl-d3]carbamodithioato(2-)-κS,κS']zinc

• (1-Methyl-1,2-ethanediyl-d3)biscarbamodithioic Acid Zinc Complex

• Zinc 1,2-Propylene-d3bis(dithiocarbamate)

These varied nomenclatures reflect different systematic naming approaches to describe the same deuterated structure, which is essential for accurate identification in analytical and research contexts.

Physical Properties

Understanding the physical characteristics of Propineb-d3 is crucial for handling, storage, and application in research settings.

Physical State and Appearance

Propineb-d3 (Technical grade) appears as an off-white to pale beige solid. This physical presentation is consistent with many metal-organic complexes of similar structure.

Solubility Profile

Propineb-d3 demonstrates limited solubility in common solvents:

• Very slightly soluble in DMSO when heated

• Poor solubility in water

This limited solubility profile is an important consideration for analytical methods development and experimental designs involving this compound.

Applications and Research Relevance

Propineb-d3 serves several important functions in scientific research and analytical chemistry.

Analytical Standard Applications

As a deuterated analog of propineb, Propineb-d3 is primarily utilized as an analytical standard in mass spectrometric analysis. The incorporation of deuterium atoms creates a mass shift that enables:

• Internal standardization in quantitative analysis

• Improved peak identification in complex matrices

• Reduction of matrix effects in environmental and food safety testing

These applications are critical for regulatory compliance and safety monitoring of the non-deuterated commercial fungicide.

Environmental Fate Studies

Deuterium-labeled compounds like Propineb-d3 enable researchers to track the environmental fate and metabolic pathways of pesticides with high precision. The stable isotope labeling allows distinction between the parent compound and environmental background, facilitating:

• Degradation pathway elucidation

• Metabolite identification

• Bioaccumulation studies

• Environmental persistence assessments

Relationship to Unlabeled Propineb

Understanding the parent compound propineb provides important context for the applications and properties of Propineb-d3.

Comparative Structure

The unlabeled propineb (polymeric zinc 1,2-propylenebis(dithiocarbamate)) has the molecular formula (C₅H₈N₂S₄Zn)ₓ and a monomeric molecular weight of 289.8 g/mol. The deuterated analog maintains identical chemical functionality while incorporating three deuterium atoms, resulting in a slight increase in molecular weight to 292.79 g/mol.

Analytical Considerations

The deuterium labeling in Propineb-d3 creates specific analytical opportunities and challenges that must be considered in research applications.

Mass Spectrometric Detection

The incorporation of three deuterium atoms results in a mass shift of approximately +3 Da compared to unlabeled propineb. This property enables:

• Clear distinction between natural and labeled compounds in mass spectra

• Application as an internal standard in quantitative analysis

• Improved detection specificity in complex matrices